S-1 Methanandamide
S-1 Methanandamide
Brand Name:
Vulcanchem
CAS No.:
157182-50-8
VCID:
VC0005299
InChI:
InChI=1S/C23H39NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-23(26)24-22(2)21-25/h7-8,10-11,13-14,16-17,22,25H,3-6,9,12,15,18-21H2,1-2H3,(H,24,26)/b8-7-,11-10-,14-13-,17-16-/t22-/m0/s1
SMILES:
CCCCCC=CCC=CCC=CCC=CCCCC(=O)NC(C)CO
Molecular Formula:
C23H39NO2
Molecular Weight:
361.6 g/mol
S-1 Methanandamide
CAS No.: 157182-50-8
Inhibitors
VCID: VC0005299
Molecular Formula: C23H39NO2
Molecular Weight: 361.6 g/mol
| CAS No. | 157182-50-8 |
|---|---|
| Product Name | S-1 Methanandamide |
| Molecular Formula | C23H39NO2 |
| Molecular Weight | 361.6 g/mol |
| IUPAC Name | (5Z,8Z,11Z,14Z)-N-[(2S)-1-hydroxypropan-2-yl]icosa-5,8,11,14-tetraenamide |
| Standard InChI | InChI=1S/C23H39NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-23(26)24-22(2)21-25/h7-8,10-11,13-14,16-17,22,25H,3-6,9,12,15,18-21H2,1-2H3,(H,24,26)/b8-7-,11-10-,14-13-,17-16-/t22-/m0/s1 |
| Standard InChIKey | SQKRUBZPTNJQEM-AQNSPSBUSA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)N[C@@H](C)CO |
| SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)NC(C)CO |
| Canonical SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)NC(C)CO |
| Appearance | Assay:≥98%A solution in ethanol |
| Synonyms | (R)-methanandamide AM-356 AM356 arachidonyl-1'-hydroxy-2'-propylamide methanandamide |
| PubChem Compound | 5283423 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume